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For researchers, scientists, and professionals in material development, the selection of an

appropriate fire retardant is a critical decision governed by performance, mechanism, and

material compatibility. This guide provides an objective comparison of borax, a well-established

fire retardant, with two prominent commercial alternatives: Ammonium Polyphosphate (APP)

and Magnesium Hydroxide (MDH). The evaluation is supported by experimental data from

standardized fire retardancy tests.

Executive Summary
Borax, often used in conjunction with boric acid, demonstrates effective fire retardant

properties primarily in cellulosic materials like wood and wood-polymer composites. Its

mechanism involves the formation of a protective glassy char layer and the release of water

upon heating, which suppresses combustion.[1][2] Commercial alternatives such as Ammonium

Polyphosphate (APP) and Magnesium Hydroxide (MDH) offer broader applicability, particularly

in polymers, and function through different mechanisms. APP operates through an intumescent

mechanism, creating a swollen carbonaceous barrier, while MDH provides a cooling effect and

releases water vapor upon decomposition.[3][4] The choice between these retardants is

dictated by the substrate material, processing temperatures, and specific fire safety

requirements.

Performance Data: A Quantitative Comparison
The fire retardant efficacy of borax, APP, and MDH has been evaluated using several standard

test methods, including Limiting Oxygen Index (LOI), Cone Calorimetry, and UL 94 vertical burn
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tests. The following tables summarize key performance indicators from various studies. It is

important to note that the performance of fire retardants is highly dependent on the substrate

material and the loading level of the retardant.

Limiting Oxygen Index (LOI)
The LOI test (ASTM D2863) determines the minimum oxygen concentration required to support

the flaming combustion of a material. A higher LOI value indicates better fire resistance.

Material
Fire Retardant
(Loading)

LOI (%) Source(s)

Wood-Polyethylene

Composite
None 21.5 [5]

Wood-Polyethylene

Composite
Borax/Boric Acid (5%) 25.2 [5]

Wood-Polyethylene

Composite

Ammonium

Polyphosphate (15%)
28.1 [5]

Polypropylene None 18.5 [6]

Polypropylene
Magnesium Hydroxide

(30%)
~24 [6]

Wood Aerogel None 22 [7]

Wood Aerogel Borax and Zinc Borate >90 [7]

Cone Calorimetry
Cone calorimetry (ISO 5660) measures various parameters related to heat release and smoke

production when a material is exposed to a controlled heat flux. Key parameters include Peak

Heat Release Rate (pHRR) and Total Heat Release (THR). Lower values indicate better fire

retardancy.
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Material
Fire Retardant
(Loading)

pHRR (kW/m²) THR (MJ/m²) Source(s)

Wood-Polymer

Composite
None 350 80 [5]

Wood-Polymer

Composite

Borax/Boric Acid

(5%)
250 65 [5]

Wood-Polymer

Composite

Ammonium

Polyphosphate

(15%)

180 50 [5]

Wood Aerogel None 225 15 [7]

Wood Aerogel
Borax and Zinc

Borate
50 5 [7]

Ethylene-Vinyl

Acetate (EVA)
None ~1500 ~100 [8]

Ethylene-Vinyl

Acetate (EVA)

Magnesium

Hydroxide (50%)
~400 ~60 [8]

UL 94 Vertical Burn Test
The UL 94 test evaluates the flammability of plastic materials. A V-0 rating indicates that

burning stops within 10 seconds on a vertical specimen, with no flaming drips.

Material Fire Retardant UL 94 Rating Source(s)

Wood Aerogel Borax and Zinc Borate V-0 [7]

Polyamide/Polypropyl

ene

Magnesium Hydroxide

(60%)
V-0 [9]

Epoxy Resin
Boron-containing IFR

+ MDH
V-0 [10]

Mechanisms of Fire Retardancy
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The efficacy of these fire retardants stems from their distinct chemical and physical actions

during combustion.

Borax: Upon heating, borax and boric acid mixtures melt and form a glassy, viscous layer on

the substrate's surface.[1] This layer acts as a physical barrier, insulating the material from heat

and oxygen.[1] Additionally, the release of water vapor during dehydration cools the material

and dilutes flammable gases in the surrounding atmosphere.[2]

Ammonium Polyphosphate (APP): APP functions through an intumescent mechanism. When

exposed to heat, it decomposes to produce phosphoric acid, which acts as a catalyst for the

dehydration of the polymer, leading to the formation of a carbonaceous char. Simultaneously,

gases are released, causing the char to swell and form a thick, insulating barrier that protects

the underlying material.

Magnesium Hydroxide (MDH): MDH is an endothermic flame retardant. It decomposes at

approximately 330°C, a process that absorbs a significant amount of heat and cools the

substrate.[9] This decomposition releases water vapor, which dilutes the flammable gases and

oxygen in the vicinity of the fire.[4][11] The resulting magnesium oxide residue forms a

protective layer on the material's surface.[11]

Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide.

Cone Calorimetry (ISO 5660)
Specimen Preparation: Specimens, typically 100 mm x 100 mm and up to 50 mm thick, are

conditioned to a constant mass in a controlled environment (e.g., 23°C and 50% relative

humidity).

Apparatus: A cone calorimeter consists of a conical radiant heater, a load cell for mass

measurement, an ignition system, and a gas analysis system to measure oxygen

consumption.

Procedure: The conditioned specimen is placed on the load cell and exposed to a specific

heat flux (e.g., 35 or 50 kW/m²). A spark igniter is positioned above the specimen to ignite
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the pyrolysis gases. During the test, the mass of the specimen, the oxygen concentration in

the exhaust gas, and the exhaust flow rate are continuously measured.

Data Analysis: The heat release rate is calculated based on the principle of oxygen

consumption. Other parameters such as time to ignition, total heat released, and smoke

production are also determined.

Limiting Oxygen Index (LOI) (ASTM D2863)
Specimen Preparation: A small, vertically oriented specimen of a specified size is prepared.

Apparatus: The apparatus consists of a vertical, transparent chimney, a system for

controlling the flow of a mixture of oxygen and nitrogen into the chimney, and an igniter.

Procedure: The specimen is placed in the chimney, and a mixture of oxygen and nitrogen is

introduced from the bottom. The top of the specimen is ignited. The oxygen concentration in

the gas mixture is then gradually reduced until the flame self-extinguishes.

Data Analysis: The LOI is the minimum percentage of oxygen in the gas mixture that just

supports flaming combustion of the material for a specified period.

UL 94 Vertical Burn Test
Specimen Preparation: A rectangular bar of the plastic material with specified dimensions is

prepared.

Apparatus: A laboratory burner, a specimen clamp, and a cotton patch are used.

Procedure: The specimen is clamped in a vertical position. A flame is applied to the bottom of

the specimen for 10 seconds and then removed. The duration of flaming is recorded. The

flame is then reapplied for another 10 seconds and removed, and the afterflame and

afterglow times are recorded. Any dripping of flaming particles that ignite the cotton patch

below is also noted.

Classification: Based on the afterflame time, afterglow time, and whether flaming drips occur,

the material is classified as V-0, V-1, or V-2, with V-0 being the most flame-retardant

classification.
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Visualizing the Experimental Workflow
The following diagram illustrates the general workflow for evaluating the fire retardant

properties of a material.
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Caption: Experimental workflow for evaluating fire retardant performance.

Conclusion
Borax remains a viable and cost-effective fire retardant, particularly for cellulosic materials. Its

performance is characterized by the formation of a protective glassy layer and the release of

water. However, for broader applications, especially in polymers requiring higher processing

temperatures and more robust fire resistance, commercial alternatives like Ammonium

Polyphosphate and Magnesium Hydroxide often provide superior performance. The selection

of an appropriate fire retardant should be based on a thorough evaluation of the material to be

protected, the specific fire safety standards to be met, and the processing conditions involved.

This guide provides a foundational comparison to aid researchers and professionals in making

informed decisions in the development of fire-safe materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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